4-[5-(Pent-4-EN-1-YL)pyridin-2-YL]benzonitrile

• CAS No.: 113744-14-2
• Molecular Formula: C17H16N2
• Molecular Weight: 248.32 g/mol
• IUPAC Name: 4-(5-pent-4-enylpyridin-2-yl)benzonitrile
• InChI: InChI=1S/C17H16N2/c1-2-3-4-5-15-8-11-17(19-13-15)16-9-6-14(12-18)7-10-16/h2,6-11,13H,1,3-5H2
• InChI Key: LTYBFPFJGNXWJW-UHFFFAOYSA-N
• Canonical SMILES: C=CCCCC1=CN=C(C=C1)C2=CC=C(C=C2)C#N

Description

4-[5-(Pent-4-EN-1-YL)pyridin-2-YL]benzonitrile is a useful research compound. Its molecular formula is C17H16N2 and its molecular weight is 248.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 5.59 g of 2-(p-bromophenyl)-5-(4-pentenyl)pyridine, 4 ml of dimethylformamide and 1.98 g of copper(I) cyanide was heated to 180° C. for 3 hours while stirring. The brown reaction mixture was then cooled to room temperature, subsequently poured into a mixture of 3.67 g of iron(III) chloride, 36.7 ml of water and 0.245 ml of concentrated hydrochloric acid and stirred at 55° C. for a further 1 hour. Thereafter, the mixture was cooled and partitioned between methylene chloride and water. The organic phase was washed with water, dried over sodium sulphate and filtered. The filtrate was evaporated and the residue was purified by chromatography on 250 g of silica gel with 2.5 l of methylene chloride under slight pressure. The p-[5-(4-pentenyl)-2-pyridyl]benzonitrile obtained had a m.p. (C--N) of -12° C. and could not be crystallized by cooling to below -70° C.